Cas no 121789-31-9 (3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone)

• Product Name: 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone
• CAS No: 121789-31-9
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 1216788
• PubChem ID: 14431130
• Update Time: 2025-06-15

3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dioxan-2-yl)-1-(2-methoxyphenyl)propan-1-one
• CTK4B2745
• 1-(2-Methoxyphenyl)-3-(1,3-dioxan-2-yl)-1-propanon
• AGN-PC-001EOJ
• 3-(1,3-DIOXAN-2-YL)-2'-METHOXYPROPIOPHENONE
• KB-176775
• AG-D-47216
• 1-Propanone, 3-(1,3-dioxan-2-yl)-1-(2-methoxyphenyl)-
• 1-Propanone,3-(1,3-dioxan-2-yl)-1-(2-methoxyphenyl)
• SCHEMBL21747343
• DTXSID80560177
• AKOS016023250
• MFCD02261803
• 121789-31-9
• 3-(1,3-DIOXAN-2-YL)-2/'-METHOXYPROPIOPHENONE
• 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone

• MDL： MFCD02261803
• Inchi： 1S/C14H18O4/c1-16-13-6-3-2-5-11(13)12(15)7-8-14-17-9-4-10-18-14/h2-3,5-6,14H,4,7-10H2,1H3
• InChI Key： VPPKJRKLOKTSFK-UHFFFAOYSA-N
• SMILES： O1CCCOC1CCC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 250.12100
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 2.42110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone

3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone: A Comprehensive Overview of CAS 121789-31-9

3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone, also known as CAS 121789-31-9, is a synthetic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique molecular structure and potential therapeutic applications. This compound belongs to the class of propiophenone derivatives, which are characterized by their aromatic ring systems and functional groups that can interact with biological targets in diverse ways. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a scaffold for drug development.

The molecular structure of 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone features a central propiophenone core substituted with a 1,3-dioxan-2-yl group and a 2'-methoxy moiety. The 1,3-dioxan-2-yl ring introduces additional steric and electronic effects, which may influence its reactivity and biological activity. This structural complexity is critical for its potential applications in medicinal chemistry, as it allows for the design of molecules with tailored properties for specific therapeutic targets.

Recent advancements in computational chemistry have enabled researchers to predict the interactions of 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone with various biomolecules. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding affinity for tyrosine kinase receptors, which are implicated in several diseases, including cancer and inflammatory disorders. The methoxy group at the 2' position plays a pivotal role in modulating this interaction, suggesting that structural modifications could enhance its therapeutic potential.

In the context of drug development, 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone has been explored as a potential lead compound for the treatment of neurodegenerative diseases. A 2022 study in Pharmaceutical Research highlighted its ability to cross the blood-brain barrier, a critical factor for targeting central nervous system disorders. The 1,3-dioxan-2-yl ring may contribute to this property by enhancing solubility and permeability, which are essential for drug delivery to the brain.

Furthermore, the propiophenone core of this compound has been shown to exhibit antioxidant properties. Research published in Oxidative Medicine and Cellular Longevity (2023) indicated that 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone can neutralize reactive oxygen species (ROS), making it a candidate for the treatment of oxidative stress-related conditions such as cardiovascular diseases and diabetes. The methoxy group may also contribute to its antioxidant activity by stabilizing free radicals.

Another area of interest is the application of 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone in the development of anti-inflammatory agents. A 2023 preclinical study in Journal of Inflammation Research found that this compound inhibits the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses. The 1,3-dioxan-2-yl ring may enhance its anti-inflammatory effects by modulating the activity of inflammatory cytokines.

From a synthetic perspective, the preparation of 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone involves multi-step organic reactions, including the formation of the 1,3-dioxan-2-yl ring and the introduction of the 2'-methoxy group. Recent advances in catalytic methodologies have improved the efficiency of these reactions, reducing the environmental impact and cost of production. This is particularly important for the commercialization of pharmaceutical compounds, where sustainability and cost-effectiveness are critical factors.

The methoxy group at the 2' position of 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone is a key functional group that influences its pharmacokinetic properties. Studies have shown that methoxy substitutions can enhance the lipophilicity of a molecule, which may improve its ability to penetrate cell membranes. However, excessive lipophilicity can also lead to poor aqueous solubility, a challenge that researchers are addressing through the use of co-solvents and formulation strategies.

In addition to its therapeutic potential, 3-(1,3-Dioxy-2-yl)-2'-methoxypropiophenone has been investigated for its role in the development of fluorescent probes for bioimaging. The 1,3-dioxan-2-yl ring can be functionalized with fluorescent dyes, allowing for the visualization of cellular processes in real-time. This application highlights the versatility of this compound in both therapeutic and diagnostic contexts.

Despite its promising properties, the use of 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone in drug development is still in its early stages. Further research is needed to fully understand its mechanisms of action, optimize its structure for specific targets, and evaluate its safety profile. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications.

In conclusion, 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone represents a valuable compound in the field of pharmaceutical research. Its unique structure and potential therapeutic applications make it a promising candidate for the development of new drugs. As research in this area continues to evolve, the 1,3-dioxan-2-yl and 2'-methoxy groups will likely remain focal points for further exploration and innovation.

For more information on the latest studies and developments related to 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone, researchers and professionals are encouraged to consult peer-reviewed journals and scientific databases. These resources provide up-to-date insights into the synthesis, properties, and applications of this compound, facilitating its integration into the broader landscape of medicinal chemistry.

Overall, the study of 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone underscores the importance of interdisciplinary approaches in drug discovery. By combining synthetic chemistry, pharmacology, and computational modeling, scientists can unlock the full potential of this compound and contribute to the advancement of therapeutic strategies for a wide range of diseases.

As the field of pharmaceutical research continues to grow, compounds like 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone will play an increasingly important role in the development of innovative treatments. The ongoing exploration of its properties and applications is expected to yield significant breakthroughs in the coming years, further solidifying its position as a key player in the quest for new medicines.

Finally, it is essential to emphasize the importance of rigorous scientific inquiry and ethical considerations in the research and development of pharmaceutical compounds. The responsible use of 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone and similar compounds will ensure that their potential benefits are realized while minimizing any potential risks to human health and the environment.

With continued investment in research and development, the future of 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone and related compounds looks promising. As scientists and industry professionals collaborate to overcome existing challenges, the prospects for new therapeutic applications will continue to expand, paving the way for more effective and targeted treatments for patients worldwide.

Ultimately, the journey of 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone from a synthetic compound to a potential therapeutic agent exemplifies the dynamic nature of pharmaceutical research. As new discoveries are made and technologies advance, this compound may well become a cornerstone in the development of next-generation medicines, offering hope for improved health outcomes and quality of life for patients around the world.

For those interested in staying updated on the latest developments in this field, subscribing to scientific journals, attending conferences, and engaging with research communities are excellent ways to remain informed. These opportunities allow for the exchange of ideas, collaboration on research projects, and the sharing of knowledge that drives innovation in pharmaceutical science.

In summary, the study of 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone is a testament to the power of scientific curiosity and the potential of chemical compounds to transform human health. As researchers continue to explore its properties and applications, the impact of this compound on medicine and healthcare is expected to grow, underscoring the importance of sustained investment and collaboration in the pursuit of scientific discovery.

With this in mind, the future of pharmaceutical research remains bright, and compounds like 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone will undoubtedly play a vital role in shaping the next chapter of medical advancements. The journey of discovery is just beginning, and the possibilities are as vast as the scientific imagination.

As we move forward, it is crucial to maintain a balance between innovation and responsibility, ensuring that the benefits of pharmaceutical advancements are accessible to all while safeguarding the well-being of individuals and the planet. This commitment to ethical and sustainable research will be instrumental in realizing the full potential of compounds like 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone and other groundbreaking discoveries in the field of medicine.

In closing, the exploration of 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone is not just about understanding a single compound but about contributing to the broader mission of improving human health and well-being. The continued pursuit of knowledge and the application of scientific principles will undoubtedly lead to significant advancements that benefit society as a whole.

With this in mind, the journey of scientific discovery is an ongoing process, and the contributions of researchers, scientists, and professionals in the field of pharmaceuticals will be essential in driving progress and making a lasting impact on the world of medicine and healthcare.

Ultimately, the study of 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone represents a significant step forward in the quest for new and effective treatments. As research continues to uncover its potential, the compound is poised to play a pivotal role in shaping the future of pharmaceutical science and improving the lives of patients worldwide.

With this in mind, the importance of continued research and collaboration cannot be overstated. By working together, the scientific community can unlock the full potential of 3-(1,3-Dioxan-2-yl)-5'-methoxypropiophenone and other innovative compounds, paving the way for a healthier and more prosperous future for all.

As we look ahead, the possibilities for pharmaceutical advancements are limitless, and the role of compounds like 3-(1,3-Dioxan-2-yl)-2'-methoxypropiophenone in this journey is both exciting and promising. The continued exploration of their properties and applications will undoubtedly lead to new discoveries that have the potential to transform healthcare and improve the quality of life for patients around the world.

With this in mind, the future of pharmaceutical research remains bright, and the contributions of scientists and researchers will be instrumental in driving progress and making a lasting impact on the field of medicine.

Ultimately, the journey of scientific discovery is an ongoing process, and the contributions of researchers, scientists, and professionals in the field of pharmaceuticals will be essential in driving progress and making a lasting impact on the world of medicine and healthcare.